Cas no 1152657-72-1 ((2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine)

• Product Name: (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine
• CAS No: 1152657-72-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5230573
• PubChem ID: 43220294
• Update Time: 2026-03-07

(2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-methoxyethyl)-2,4,5-trimethyl-
• (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine

• Inchi： 1S/C13H21NO/c1-10-7-12(3)13(8-11(10)2)9-14-5-6-15-4/h7-8,14H,5-6,9H2,1-4H3
• InChI Key： WQXFZAIGYAYZPI-UHFFFAOYSA-N
• SMILES： C1(CNCCOC)=CC(C)=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine

Comprehensive Overview of (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine (CAS No. 1152657-72-1)

The compound (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine, identified by its CAS No. 1152657-72-1, is a specialized organic amine with a unique structural configuration. This molecule features a 2-methoxyethyl group attached to a 2,4,5-trimethylphenyl ring, making it a subject of interest in pharmaceutical and material science research. Its distinct chemical properties, including solubility in polar solvents and potential bioactivity, have garnered attention in recent years.

In the context of current research trends, (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine is often discussed alongside topics like "novel amine derivatives" and "targeted drug delivery systems." Researchers are exploring its potential as a building block for smart materials or as a precursor in the synthesis of bioactive molecules. The compound's methoxyethyl moiety, in particular, is noted for its ability to enhance membrane permeability, a hot topic in drug discovery circles.

From a synthetic chemistry perspective, the preparation of CAS No. 1152657-72-1 typically involves multi-step organic reactions, with emphasis on controlling the regioselectivity of the trimethylphenyl substitution pattern. Recent publications have highlighted innovative catalytic methods for similar structures, addressing common search queries like "efficient synthesis of substituted phenylmethylamines" and "green chemistry approaches to amine derivatives."

The physicochemical characterization of (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine reveals interesting properties that respond to frequent searches about "structure-activity relationships of aromatic amines." Spectroscopic studies (NMR, IR, MS) confirm the expected molecular architecture, while computational chemistry models predict its electronic distribution and potential molecular interactions - topics frequently queried in academic databases.

In material science applications, this compound's thermal stability and solubility profile make it a candidate for investigation in polymer chemistry, particularly in response to popular searches about "amine-functionalized monomers." Its potential role in creating advanced coatings or conductive materials aligns with current industry demands for sustainable and high-performance additives.

Quality control aspects of CAS No. 1152657-72-1 frequently appear in analytical chemistry discussions, addressing common questions about "HPLC methods for amine detection" and "spectral identification of substituted phenyl compounds." The compound's distinct chromatographic behavior and mass fragmentation patterns serve as valuable reference data for researchers working with similar structures.

From a regulatory standpoint, while not classified as hazardous, proper handling of (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine follows standard laboratory safety protocols, a topic often searched alongside "amine compound storage guidelines." Its environmental fate and biodegradation pathways represent another area of growing interest, corresponding to increased searches about "green chemistry metrics for specialty chemicals."

The commercial availability of CAS No. 1152657-72-1 through specialty chemical suppliers has made it accessible for various research applications. Procurement-related searches often include terms like "high-purity phenylmethylamine derivatives" and "custom synthesis of methoxy-containing amines," reflecting the compound's niche but important role in chemical innovation.

Future research directions for this compound may explore its potential in catalysis or as a ligand in coordination chemistry, areas that generate substantial academic interest. The compound's structural features make it a candidate for investigating molecular recognition phenomena, answering frequent queries about "design of selective molecular probes." These applications position (2-methoxyethyl)(2,4,5-trimethylphenyl)methylamine as a versatile intermediate in cutting-edge chemical research.